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Compound of Interest

Compound Name: 4-Chlorobenzoin
CAS No.: 39774-18-0
Cat. No.: B1600659

Get Quote

\ J

CRITICAL SAFETY ALERT: CAS/Name Mismatch You provided 4-Chlorobenzoin with CAS
4209-02-3. There is a critical discrepancy in standard chemical registries that affects safety
protocols:

o CAS 4209-02-3 corresponds to 1-(4-Bromophenyl)-2-chloroethanone (also known as 2-
Chloro-4'-bromoacetophenone).[1] This substance is a Lachrymator (tear gas agent) and
severe skin irritant.[1][2]

¢ 4-Chlorobenzoin (chemically 4-chloro-2-hydroxy-1,2-diphenylethanone) typically
corresponds to CAS 39774-18-0.[1][3][4][5][6]

Directives:

 Verify your container immediately. If the CAS is 4209-02-3, you must handle this as a
Lachrymator.[1]

o Disposal Stream: Both substances contain halogens (Chlorine/Bromine).[1] They MUST be
disposed of in the Halogenated Organic Waste stream.[1] DO NOT mix with general organic
solvents or drain dispose.[1]
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e Protocol: This guide prioritizes the stricter safety profile (Lachrymator/CAS 4209-02-3) to
ensure maximum personnel safety.

Part 1: Chemical Characterization & Hazard
Identification

Understanding the chemical nature dictates the disposal path.[1] The presence of halogen
atoms (Cl, Br) renders this substance unsuitable for standard incineration due to the generation
of acidic gases (HCI, HBr) which damage standard incinerator scrubbers.[1]

CAS 4209-02-3 (Likely CAS 39774-18-0 (Nominal
Substance) Substance)

Feature

) 1-(4-Bromophenyl)-2- )
Chemical Name 4-Chlorobenzoin
chloroethanone

Lachrymator (Tear Gas), Skin

Primary Hazard BuMm Irritant (Skin/Eye)
Physical State Solid (Crystalline) Solid (Powder)
Waste Class Halogenated Organic Halogenated Organic
Incineration Product HCI, HBr (Corrosive gases) HCI (Corrosive gas)

Why this matters:

o Lachrymators require double-bagging or "overpacking"” to protect waste handlers from vapor
exposure during transport.[1]

» Halogens require high-temperature incineration with specific flue gas scrubbing.[1] Putting
this in a "Non-Halogenated" drum can result in heavy fines from waste vendors and damage
to facility infrastructure.[1]

Part 2: Pre-Disposal Stabilization & Handling

Before moving the substance to waste, stabilize it to prevent exposure.[1]
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Personal Protective Equipment (PPE)

o Respiratory: Work strictly within a certified Fume Hood.[1] If working with open powder of
CAS 4209-02-3 outside a hood, a full-face respirator with organic vapor/acid gas cartridges

is required.[1]
o Skin: Double nitrile gloves (0.11 mm minimum) or Silver Shield® laminate gloves.[1]

o Eyes: Chemical splash goggles (Safety glasses are insufficient for lachrymators).[1]
Solubilization (Recommended for Solids)

Solid waste is often more expensive and difficult to handle than liquid waste.[1]

e Protocol: Dissolve the solid residue in a compatible Halogenated Solvent (e.g.,
Dichloromethane or Chloroform) if your facility permits liquid bulking.[1]

e Reasoning: This keeps the waste in a single phase and reduces dust generation, which is
the primary exposure vector for solid lachrymators.[1]

Part 3: The Disposal Workflow

This self-validating workflow ensures compliance with RCRA (Resource Conservation and
Recovery Act) and local EHS standards.[1]
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Start: Identify Waste

Check CAS Number
(Is it 4209-02-3?)

HAZARD: Lachrymator Standard Irritant
(Tear Gas Agent) (4-Chlorobenzoin)

Physical State?

Solid Waste Route: Liquid Waste Route:
Double-bag in heavy duty Dissolve in Halogenated Solvent

polyethylene bags (DCM/Chloroform)

Container:
High-Density Polyethylene (HDPE)
or Glass Amber Bottle

Tagging:
Mark as 'Halogenated Organic'
Add 'Lachrymator' Warning if 4209-02-3

Transfer to Central
Waste Accumulation Area
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Figure 1: Decision logic for segregating and packaging 4-Chlorobenzoin and related
lachrymators.

Step-by-Step Protocol

e Segregation:

o Do NOT mix with: Acids, Oxidizers, or Non-Halogenated Solvents (e.g., Acetone,
Methanol) unless the facility explicitly allows "commingled organic waste" (rare for
lachrymators).[1]

o Correct Stream: Halogenated Organic Waste.[1]
e Packaging:

o Liquids: Use a screw-top container (HDPE or Glass). Do not fill >90% to allow for thermal
expansion.[1]

o Solids: If disposing of pure solid, place the original container into a secondary clear plastic
bag (zip-seal). Place that bag into the waste drum.

o Lachrymator Specific: If CAS 4209-02-3, tape the lid shut and place the container inside a
secondary sealable bag. Write "LACHRYMATOR" on the outer bag. This alerts waste
technicians to open the drum only in a ventilated area.[1]

e Labeling (RCRA Compliance):

o Constituents: List "1-(4-Bromophenyl)-2-chloroethanone" (or 4-Chlorobenzoin) and the
solvent used (e.g., "Dichloromethane”).[1]

o Percentages: Estimate % (e.g., 5% Solute, 95% Solvent).
o Hazard Checkboxes: Check "Toxic," "Irritant,” and "Halogenated."[1]
o Spill Cleanup (Emergency):

o Do not dry sweep. This generates dust and tear gas.[1]
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o Method: Cover spill with a solvent-dampened pad (Acetone or Ethanol) to suppress dust,
then wipe up.[1]

o Deactivation (Advanced): For CAS 4209-02-3 residues, treat surfaces with a dilute alkaline
solution (5% Sodium Bicarbonate in water/ethanol) to hydrolyze the alpha-halo ketone,
reducing lachrymatory effects.[1]

Part 4: Regulatory & Compliance Reference

o EPA Waste Code: Likely D001 (Ignitable, if in solvent) or DO0O3 (Reactive, if potentially
explosive, though less likely here).[1] If not specifically listed (P or U list), it falls under
"Characteristic Waste."[1]

o Halogen Rule: Most waste vendors require segregation of any waste containing >1000 ppm
halogens.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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